![molecular formula C17H18O4 B6273374 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid CAS No. 2352673-57-3](/img/no-structure.png)
3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid
Overview
Description
3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid, also known as 3-Benzyl-4-methoxy-2-propanoic acid, is an organic compound with a molecular formula C13H16O4. It is a white solid with a melting point of 134-137°C. It is soluble in methanol, ethanol, and chloroform, and is slightly soluble in water. It is a derivative of benzyl alcohol and is used in a variety of applications, including in the synthesis of pharmaceuticals, in the synthesis of polymers, and as a reagent in organic synthesis.
Mechanism of Action
The mechanism of action of 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid is not fully understood. However, it is believed that the compound acts as an acid catalyst in certain organic reactions. It is believed to act as an acid catalyst by protonating the substrate, which increases the electrophilicity of the substrate and facilitates the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid are not well understood. However, it has been shown to be non-toxic and non-irritating when applied topically to the skin in animal studies. It has also been shown to be non-mutagenic in in vitro studies.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid in laboratory experiments include its low cost, its ease of synthesis, and its non-toxic and non-irritating properties. The main limitation of using this compound in laboratory experiments is its lack of solubility in water, which can make it challenging to use in certain reactions.
Future Directions
For the use of 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid include its use as a starting material for the synthesis of a variety of pharmaceuticals, polymers, and heterocyclic compounds. It could also be used as a reagent in organic synthesis, as well as in the synthesis of a variety of other compounds. Additionally, further research into the biochemical and physiological effects of this compound could provide valuable insight into its potential applications in medicine and other fields.
Synthesis Methods
The synthesis of 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid can be achieved through several methods. One method involves the reaction of benzyl alcohol with acetic anhydride in the presence of a catalyst such as p-toluenesulfonic acid. This reaction yields 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid as the main product. Another method involves the reaction of benzyl bromide with sodium acetate and acetic anhydride in the presence of a catalyst such as p-toluenesulfonic acid. This reaction yields 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid as the main product.
Scientific Research Applications
3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, as a reagent in organic synthesis, and as a starting material for the synthesis of polymers. It has also been used as an intermediate in the synthesis of a variety of compounds, including pyrrolidines, piperidines, and quinolines. In addition, it has been used in the synthesis of a variety of heterocyclic compounds, such as indoles and oxazoles.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-hydroxy-3-methoxybenzaldehyde", "benzyl bromide", "2-methoxyphenylboronic acid", "propanoic acid", "potassium carbonate", "palladium acetate", "copper(II) acetate", "triethylamine", "N,N-dimethylformamide", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Synthesis of 4-(benzyloxy)-2-methoxybenzaldehyde by reacting 4-hydroxy-3-methoxybenzaldehyde with benzyl bromide in the presence of potassium carbonate and N,N-dimethylformamide.", "Step 2: Synthesis of 4-(benzyloxy)-2-methoxyphenylboronic acid by reacting 4-(benzyloxy)-2-methoxybenzaldehyde with 2-methoxyphenylboronic acid in the presence of palladium acetate, copper(II) acetate, and triethylamine.", "Step 3: Synthesis of 3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid by reacting 4-(benzyloxy)-2-methoxyphenylboronic acid with propanoic acid in the presence of palladium acetate, copper(II) acetate, and triethylamine.", "Step 4: Removal of the benzyl protecting group by treating the product with hydrogen gas in the presence of palladium on carbon catalyst.", "Step 5: Purification of the product by recrystallization from diethyl ether and water mixture, followed by acidification with hydrochloric acid and isolation of the solid by filtration and washing with water and sodium chloride solution." ] } | |
CAS RN |
2352673-57-3 |
Product Name |
3-[4-(benzyloxy)-2-methoxyphenyl]propanoic acid |
Molecular Formula |
C17H18O4 |
Molecular Weight |
286.3 |
Purity |
95 |
Origin of Product |
United States |
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